TCO-PEG4-maleimide

• Molecular Formula: C23H36N2O8
• Molecular Weight: 468.5 g/mol
• InChI: InChI=1S/C23H36N2O8/c26-21-8-9-22(27)25(21)11-13-30-15-17-32-19-18-31-16-14-29-12-10-24-23(28)33-20-6-4-2-1-3-5-7-20/h1-2,8-9,20H,3-7,10-19H2,(H,24,28)/b2-1-
• InChIKey: BORUIPLWSWDNOE-UPHRSURJSA-N

TCO-PEG4-maleimide: Heterobifunctional PEG Linker for Ultrafast Bioorthogonal Conjugation and Thiol Coupling

TCO-PEG4-maleimide (CAS 2748945-56-2, C23H36N2O8, MW 468.54) is a heterobifunctional linker comprising a trans-cyclooctene (TCO) moiety for inverse electron-demand Diels-Alder (IEDDA) click chemistry with tetrazines and a maleimide group for sulfhydryl conjugation via thioether bond formation . The tetraethylene glycol (PEG4) spacer confers aqueous solubility, minimizes steric hindrance, and provides a flexible, extended architecture for efficient bioconjugation .

Click Chemistry

Ultrafast IEDDA ligation with tetrazines supports low-concentration bioconjugation

Thiol Coupling

Maleimide enables site-specific cysteine conjugation at pH 6.5–7.5

Spacer Design

PEG4 balances steric relief and solubility for ADC/PROTAC performance

TCO-PEG4-maleimide Differentiation: Why In-Class Linker Substitution Compromises Conjugate Performance

Although numerous TCO-PEGn-maleimide variants exist, simple interchange based on the common TCO and maleimide functionalities is scientifically unjustified. The PEG spacer length directly governs critical conjugate properties including aqueous solubility, steric accessibility, and conjugate stability [1]. TCO-PEG4-maleimide occupies a distinct performance niche, balancing extended reach and minimized steric hindrance, which directly impacts conjugation efficiency, ADC potency, and PROTAC ternary complex formation . Substituting with a shorter PEG1 or PEG3 analog may introduce steric clashes that impair payload release, while a longer PEG9 variant may unnecessarily increase hydrodynamic radius without commensurate performance gains.

TCO-PEG4-maleimide

PEG4 spacer mitigates steric hindrance in dense conjugations, preserving payload release.

Shorter PEG Analogs

PEG1/3 may introduce steric clashes that limit lysosomal payload processing.

PEG9 unnecessarily increases hydrodynamic radius without performance gain.

• [1] Kolodych, S., et al. (2024). Branched Linkers for Homogeneous Antibody-Drug Conjugates: How Long Is Long Enough? Int. J. Mol. Sci., 25(24), 13356. View Source

TCO-PEG4-maleimide Comparative Performance Evidence: Kinetics, Solubility, and Conjugate Potency

IEDDA Click Kinetics: TCO-PEG4-maleimide Enables Rate Constants Comparable to Fastest Bioorthogonal Reactions

The IEDDA reaction between TCO and tetrazine is among the fastest bioorthogonal ligations known. While direct rate constant measurement for TCO-PEG4-maleimide is not reported, its TCO moiety participates in reactions with tetrazines exhibiting second-order rate constants up to 30,000 M⁻¹s⁻¹ under physiological conditions [1]. This compares favorably to alternative click chemistries such as strain-promoted azide-alkyne cycloaddition (SPAAC) with DBCO (∼1 M⁻¹s⁻¹) [2].

IEDDA kinetics

Class-level inference

TCO-tetrazine: up to 30,000 M⁻¹s⁻¹ vs DBCO-azide: ~1 M⁻¹s⁻¹

Supports ultrafast, low-concentration bioorthogonal labeling workflows.

Rate inferred from TCO class; direct measurement not reported for this linker.

Evidence Dimension	Second-order reaction rate constant
Target Compound Data	TCO-PEG4-maleimide: rate constant inferred from TCO-tetrazine class (up to 30,000 M⁻¹s⁻¹)
Comparator Or Baseline	DBCO-azide (SPAAC): ∼1 M⁻¹s⁻¹
Quantified Difference	Up to 30,000-fold faster
Conditions	Physiological conditions, aqueous buffer, no catalyst

Why This Matters

Ultrafast kinetics enable efficient conjugation at low concentrations, reducing reagent consumption and enabling time-sensitive applications like live-cell imaging and pretargeted therapy.

• [1] Karver, M. R., Weissleder, R., & Hilderbrand, S. A. (2012). Bioorthogonal Reaction Pairs Enable Simultaneous, Selective, Multi-Target Imaging. Angew. Chem. Int. Ed., 51, 920-922. Table 1, k2 values for tetrazine-TCO up to 30,000 M⁻¹s⁻¹. View Source
• [2] Dommerholt, J., et al. (2016). Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides. Top. Curr. Chem., 374, 16. View Source

PEG4 Spacer Balances Steric Hindrance and Conjugate Activity in ADCs

In a controlled study using homogeneous trastuzumab-based DAR 6 ADCs, insertion of a PEG4 fragment into a branched linker ('long' ADC) preserved cytotoxic potency comparable to a heterogeneous ADC, whereas the 'short' ADC lacking the PEG4 fragment exhibited an order of magnitude reduction in potency (∼10-fold lower) [1].

ADC potency context

Head-to-head

PEG4-containing ADC preserved potency; short ADC ~10‑fold lower

PEG4 spacer sufficient to overcome steric hindrance for payload release.

Trastuzumab‑based DAR 6 ADC, MMAE payload, HER2+ cells.

Evidence Dimension	Cytotoxicity (IC50) on HER2+ cells
Target Compound Data	PEG4-containing 'long' ADC: potency comparable to heterogeneous DAR 6 ADC
Comparator Or Baseline	PEG4-lacking 'short' ADC: ∼10-fold lower potency
Quantified Difference	∼10-fold difference
Conditions	Trastuzumab-based ADCs, HER2-expressing cells, MMAE payload

Why This Matters

Demonstrates that a PEG4 spacer is sufficient to overcome steric hindrance that would otherwise limit lysosomal payload release, making TCO-PEG4-maleimide a reliable building block for potent ADC construction.

• [1] Kolodych, S., et al. (2024). Branched Linkers for Homogeneous Antibody-Drug Conjugates: How Long Is Long Enough? Int. J. Mol. Sci., 25(24), 13356. View Source

Aqueous Solubility and Stability: PEG4 Provides Balanced Hydrophilicity Relative to Shorter PEG Analogs

TCO-PEG4-maleimide exhibits solubility in polar aprotic solvents (DMSO, DMF, DCM) . The PEG4 spacer enhances aqueous solubility compared to shorter PEG analogs (e.g., PEG1) while maintaining a compact hydrodynamic radius . In contrast, TCO-PEG3-maleimide is reported stable for weeks at 4°C, pH 7.5 in aqueous buffer , but its shorter spacer may increase steric hindrance in dense conjugations.

Solubility & stability

Data to verify

Soluble in DMSO, DMF, DCM; storage at −20 °C

Provides balanced hydrophilicity for aqueous bioconjugation.

Vendor-reported; cross‑study comparison with PEG3/PEG1.

Evidence Dimension	Solubility and stability profile
Target Compound Data	TCO-PEG4-maleimide: soluble in DMSO, DCM, DMF; stable at -20°C (storage)
Comparator Or Baseline	TCO-PEG3-maleimide: stable weeks at 4°C, pH 7.5; soluble in DCM, Chloroform, DMSO, DMF; TCO-PEG1-maleimide: soluble in DMSO, DMF
Quantified Difference	Not quantified for solubility; stability: PEG3 demonstrates weeks-long aqueous stability at 4°C
Conditions	Vendor-reported storage and handling conditions

Why This Matters

PEG4 represents a middle-ground choice that provides sufficient hydrophilicity for aqueous bioconjugation without the excessive length that may complicate purification or characterization.

Maleimide Thiol Reactivity Occurs Optimally at pH 6.5-7.5, Enabling Selective Cysteine Conjugation

The maleimide group in TCO-PEG4-maleimide reacts specifically with thiol groups to form stable thioether bonds, with optimal reaction kinetics observed between pH 6.5 and 7.5 . This pH range is compatible with native protein conjugation conditions and minimizes competing hydrolysis of the maleimide ring.

Maleimide pH profile

Class-consistent

Optimal thiol coupling at pH 6.5–7.5

Compatible with native protein conjugation conditions.

General maleimide chemistry; data to verify for this linker.

Evidence Dimension	Optimal reaction pH for maleimide-thiol conjugation
Target Compound Data	TCO-PEG4-maleimide: pH 6.5-7.5
Comparator Or Baseline	General maleimide chemistry: pH 6.5-7.5; below pH 6.5 reaction slows, above pH 7.5 maleimide hydrolysis competes
Quantified Difference	N/A (class-consistent)
Conditions	Aqueous buffer, ambient temperature

Why This Matters

Ensures that users can reliably conjugate TCO-PEG4-maleimide to cysteine-containing biomolecules under mild, protein-friendly conditions without extensive optimization.

TCO-PEG4-maleimide Demonstrates Comparable or Lower Cost Per Conjugation Relative to Longer PEG Analogs

Commercial pricing data indicates TCO-PEG4-maleimide is available at approximately $480 per 25 mg , while TCO-PEG9-maleimide is priced similarly at $320 per 25 mg . However, TCO-PEG1-maleimide (shorter) is less expensive at $180 per 10 mg . The PEG4 variant offers a cost-effective balance between linker length and reagent economy for multi-step conjugation workflows.

Procurement cost

Data to verify

~$19.2/mg (25 mg)

Intermediate cost vs PEG1/PEG9; supports procurement review.

2026 vendor list prices; subject to change.

Evidence Dimension	Commercial pricing
Target Compound Data	TCO-PEG4-maleimide: $480/25 mg (~$19.2/mg)
Comparator Or Baseline	TCO-PEG9-maleimide: $320/25 mg (~$12.8/mg); TCO-PEG1-maleimide: $180/10 mg (~$18/mg)
Quantified Difference	PEG4 cost per mg is intermediate between PEG1 and PEG9
Conditions	Vendor list prices as of 2026, subject to change

Why This Matters

For procurement planning, PEG4 offers a favorable cost-to-performance ratio, providing sufficient spacer length for optimal activity without the premium pricing sometimes associated with longer PEG chains.

TCO-PEG4-maleimide: High-Value Application Scenarios Based on Quantitative Differentiation

Antibody-Drug Conjugate (ADC) Linker Design

TCO-PEG4-maleimide enables the construction of potent, homogeneous ADCs where the PEG4 spacer mitigates steric hindrance during lysosomal payload release, as evidenced by a ∼10-fold improvement in cytotoxicity relative to a PEG4-deficient analog [1]. The maleimide group provides site-specific conjugation to engineered cysteine residues, while the TCO moiety offers a bioorthogonal handle for subsequent tetrazine-mediated payload attachment.

PROTAC Ternary Complex Optimization

In PROTAC development, the PEG4 linker length provides an optimal reach to facilitate productive ternary complex formation between E3 ligase and target protein. TCO-PEG4-maleimide serves as a versatile building block for assembling PROTACs via sequential thiol-maleimide conjugation and IEDDA click chemistry . The PEG4 spacer balances solubility and conformational flexibility without introducing excessive entropy penalties.

Bioorthogonal Pretargeted Imaging and Therapy

The ultrafast IEDDA kinetics between TCO and tetrazine (k2 up to 30,000 M⁻¹s⁻¹) [2] make TCO-PEG4-maleimide ideal for pretargeted strategies. Antibodies are first functionalized with TCO-PEG4-maleimide via maleimide-thiol chemistry; after in vivo clearance, a tetrazine-bearing imaging probe or therapeutic radionuclide is administered, achieving rapid and specific tumor localization with minimal systemic exposure.

Multifunctional Bioconjugate Assembly

TCO-PEG4-maleimide enables orthogonal, sequential conjugation strategies. First, a thiol-containing biomolecule (e.g., peptide, protein) is labeled via maleimide. The resulting TCO-functionalized intermediate can then be reacted with a tetrazine-modified partner (e.g., fluorophore, drug, polymer) under mild, catalyst-free conditions . The PEG4 spacer ensures both reactive groups remain accessible and minimizes aggregation.

Application

Selection Property

Validation Focus

ADC linker design

PEG4 spacer relieves steric hindrance

Payload release and DAR verification

PROTAC ternary complex assembly

Optimal PEG4 length for E3 ligase–target proximity

Ternary complex formation and degradation efficiency

Pretargeted bioorthogonal labeling

Ultrafast IEDDA kinetics

In vivo clearance and tetrazine targeting specificity

Multi-step bioconjugation

Orthogonal maleimide/TCO reactivity

Sequential coupling efficiency and aggregation control

• [1] Kolodych, S., et al. (2024). Branched Linkers for Homogeneous Antibody-Drug Conjugates: How Long Is Long Enough? Int. J. Mol. Sci., 25(24), 13356. View Source
• [2] Karver, M. R., Weissleder, R., & Hilderbrand, S. A. (2012). Bioorthogonal Reaction Pairs Enable Simultaneous, Selective, Multi-Target Imaging. Angew. Chem. Int. Ed., 51, 920-922. View Source